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Compound of Interest

Compound Name: Diethyl Iminodicarboxylate

Cat. No.: B028530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling protocols for

Diethyl Iminodicarboxylate (CAS No. 19617-44-8). Adherence to these guidelines is crucial

for ensuring a safe laboratory environment and minimizing risks associated with the handling of

this chemical. This document is intended for professionals in research and drug development

who may work with this compound.

Hazard Identification and Classification
Diethyl Iminodicarboxylate is classified as an irritant. Based on available safety data, it is

known to cause skin and eye irritation and may cause respiratory irritation.

GHS Hazard Classification:

Hazard Class Hazard Category

Skin Irritation Category 2

Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory Tract Irritation)
Category 3

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Diethyl Iminodicarboxylate is

provided below.

Property Value

Appearance White to off-white low melting solid.[1]

Molecular Formula C6H11NO4.[1]

Molecular Weight 161.16 g/mol .[2]

Melting Point 49°C to 54°C.[1]

Boiling Point 208 °C (lit.).

Density 1.056 g/mL at 25 °C (lit.).[3]

Flash Point >230 °F (>110 °C).[3]

Synonyms
Diethyl azamalonate, Diethyl imidodicarbonate.

[4]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of Diethyl Iminodicarboxylate.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[5]

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[5]

Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Keep away from sources of ignition - No smoking.[5]

Wash hands thoroughly before breaks and at the end of the workday.[5]
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Storage:

Keep container tightly closed in a dry and well-ventilated place.[5]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[5]

Store in a cool place.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Diethyl
Iminodicarboxylate:
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Protection Type Recommendation

Eye/Face Protection

Use chemical safety goggles and/or a face

shield. Ensure eye protection is tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching the glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Body Protection

Wear a lab coat or other impervious protective

clothing. The type of protective equipment must

be selected according to the concentration and

amount of the dangerous substance at the

specific workplace.[6]

Respiratory Protection

Use a full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges as a backup to engineering

controls. If the respirator is the sole means of

protection, use a full-face supplied air respirator.

First-Aid Measures
In the event of exposure to Diethyl Iminodicarboxylate, follow these first-aid measures:
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Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[5]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[5]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[5]

Fire-Fighting Measures
Aspect Guidance

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[5]

Specific Hazards Arising from the Chemical No information available.

Special Protective Equipment for Firefighters
Wear self-contained breathing apparatus for

firefighting if necessary.[5]

Accidental Release Measures
In the case of a spill or release, follow these procedures:

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.
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Experimental Protocols Workflow
The following diagram illustrates a general workflow for a typical laboratory experiment

involving Diethyl Iminodicarboxylate, emphasizing safety checkpoints.

Experimental Workflow with Diethyl Iminodicarboxylate

Preparation Reaction Work-up & Purification Cleanup

Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Ensure Fume Hood is OperationalSafety Check Measure Diethyl Iminodicarboxylate

and other reagents
Set up Reaction Apparatus

in Fume Hood Initiate and Monitor Reaction Quench and Extract Product Purify Product
(e.g., Chromatography)

Dispose of Chemical Waste
in Designated Containers Decontaminate Glassware and Work Area Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: General experimental workflow highlighting safety checkpoints.

Spill Response Protocol
The following diagram outlines the logical steps to take in the event of a Diethyl
Iminodicarboxylate spill.
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Diethyl Iminodicarboxylate Spill Response

Spill Detected

Evacuate Immediate Area

Alert Nearby Personnel
and Supervisor

Don Appropriate PPE
(Respirator, Gloves, Goggles, etc.)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Hazardous Waste
According to Institutional Protocols

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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